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A well-structured presentation is crucial for audience comprehension and engagement. Two
common and effective narrative structures for scientific talks are the "Classic" and the
"Storytelling" approaches. While both cover the essential elements of research, they differ in
their narrative flow and emphasis.
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Feature Classic Structure Storytelling Structure
) Begin with a broader context
, State the research question _
Opening o or a compelling hook to draw
and hypothesis directly. , _
the audience in.[1]
_ . Narrative arc: Introduce a
Linear progression: _ _
) problem, describe the journey
Flow Introduction, Methods, Results,

Conclusion.[2]

of discovery, and reveal the

resolution.[1][3]

Audience Engagement

Relies on the strength and

clarity of the data presented.

Aims to create an emotional
connection and make the

research more memorable.[1]

Conclusion

Summarizes the key findings

and their implications.[3]

Circles back to the opening,
providing a satisfying

conclusion to the narrative.[1]

A logical flow is essential for a successful presentation. The following diagram illustrates a

recommended workflow for preparing your presentation, from initial conception to the final

delivery.
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Preparation Phase

)

stablish a clear narrative

Visualize the story

l{erate for clarity and timing

)

Build confidence

Delivery Phase

Maintain connection

espect the schedule

Foster discussion
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Caption: A workflow for preparing and delivering a scientific presentation.
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Designing Your Slides: Minimalism vs. Data-Rich

The design of your visual aids can significantly impact how your message is received. Here, we
compare two philosophies of slide design: a minimalist approach that prioritizes simplicity and a
data-rich approach that emphasizes comprehensive data presentation.

Feature Minimalist Design Data-Rich Design

Uses minimal text, often with a ] )
_ May include more detailed text
"6/7 rule” (no more than six ) ]
Text ) to explain complex figures or
bullet points, seven words per
) methods.
item).[4]

L Can feature complex graphs
Focuses on high-impact, ) )
] ] ) ) ] and detailed diagrams to
Visuals simple visuals and high-quality ) ) ]
provide a comprehensive view

images.[3][5] of the data

) ) Multiple related data points on
) ) One key idea per slide to ) ] .
Information Density o ) a single slide to facilitate
maintain audience focus.[6] )
comparisons.

] May require more time per
) Generally follows a one-slide- ) ] ]
Pacing ) slide to explain the detailed
per-minute rule.[7][5] information presented

Regardless of the design philosophy, the structure of the presentation itself should follow a
logical progression. The following diagram illustrates an effective structure for a scientific talk.
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Caption: The logical flow of a typical scientific presentation.
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Delivery and Engagement: A Comparison of
Techniques

Effective delivery is as important as the content itself. Presenters can adopt different styles,
from a more formal, scripted approach to a more interactive, conversational style.

Technique Scripted Delivery Conversational Delivery
Involves writing out and Focuses on knowing the key

Preparation memorizing large portions of points and speaking more
the talk. spontaneously.[4]

o Encourages eye contact,
Can be less engaging if the
) ) ) natural gestures, and a
Audience Interaction presenter is focused on _ ) )
connection with the audience.

[6]1°]

recalling the script.

Less adaptable to audience Allows for improvisation and
Flexibility reactions or unexpected adjusting the talk based on
guestions. audience engagement.

) Can feel more natural and less
May reduce anxiety for some ] ]
Nervousness Management o robotic, which may calm
by providing a clear plan.
nerves for others.[9]

Handling the Q&A Session

The question and answer session is a critical part of your presentation. It is an opportunity to
clarify your research and engage in scientific discourse.

Best Practices for Q&A:

» Anticipate Questions: Think about potential questions beforehand and prepare concise

answers.

o Repeat the Question: This ensures everyone in the audience has heard the question and
gives you a moment to formulate your response.[3]
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* Be Honest: If you don't know the answer, it is acceptable to say so and perhaps offer to
follow up later.[10]

+ Stay Composed: Answer questions diplomatically and professionally, even if they are
challenging.[7]

By carefully considering these different approaches to structure, design, and delivery, you can
craft a compelling and professional oral presentation for your BIO399 research symposium.
Remember that the ultimate goal is to clearly communicate the importance and findings of your
work to your audience.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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